Cas no 1015868-48-0 (3-(4-chlorophenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid)

3-(4-chlorophenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid structure

1015868-48-0 structure

Product Name:3-(4-chlorophenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid

CAS No:1015868-48-0

MF:C₁₁H₉ClN₂O₂

MW:236.654361486435

MDL:MFCD08446011

CID:1078247

PubChem ID:13370516

Update Time:2025-04-20

3-(4-chlorophenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(4-Chloro-phenyl)-2-methyl-2H-pyrazole-3-carboxylic acid
- 3-(4-CHLOROPHENYL)-1-METHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID
- 5-(4-chlorophenyl)-2-methylpyrazole-3-carboxylic acid
- 3-(4-chlorophenyl)-1-methylpyrazole-5-carboxylic acid
- 3-(4-Chlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid, AldrichCPR
- N-METHYL-3-(4-CHLORPHENYL)PYRAZOLE-5-CARBOXYLIC ACID
- STK392521
- SBB018251
- BBL012441
- 7396AC
- 3-(4-chlorophenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid
- A908440
- Y11119
- F1967-0163
- CS-0038337
- DS-18848
- EN300-111078
- DTXSID40538534
- SCHEMBL2565586
- 3-(4-chlorophenyl)-1-methyl-1H-pyrazole-5-carboxylicacid
- AKOS000271903
- ALBB-031432
- MFCD08446011
- 1015868-48-0
- DB-104998
- MDL： MFCD08446011
- Inchi： 1S/C11H9ClN2O2/c1-14-10(11(15)16)6-9(13-14)7-2-4-8(12)5-3-7/h2-6H,1H3,(H,15,16)
- InChI Key： JNOADCITUCNMIN-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1C=C(C(=O)O)N(C)N=1

Computed Properties

Exact Mass: 236.0352552g/mol
Monoisotopic Mass: 236.0352552g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.1
XLogP3: 2.4

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 443.7±35.0 °C at 760 mmHg
Flash Point: 222.1±25.9 °C
Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(4-chlorophenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazard Category Code： 22
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Sealed in dry,2-8°C

3-(4-chlorophenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	EM480-1g	3-(4-Chlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid	1015868-48-0	95%	1g	2010CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	EM480-250mg	3-(4-Chlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid	1015868-48-0	95%	250mg	892CNY	2021-05-07
Chemenu	CM247322-1g	3-(4-Chlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid	1015868-48-0	95%	1g	$374	2021-08-04
Chemenu	CM247322-5g	3-(4-Chlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid	1015868-48-0	95%	5g	$1169	2021-08-04
TRC	C375600-50mg	3-(4-Chlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic Acid	1015868-48-0		50mg	$ 70.00	2022-04-01
TRC	C375600-100mg	3-(4-Chlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic Acid	1015868-48-0		100mg	$ 95.00	2022-04-01
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C898909-1g	3-(4-Chlorophenyl)-1-methyl-1H-pyrazole-5-carboxylic acid	1015868-48-0	95%	1g	1,809.00	2021-05-17
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3-(4-chlorophenyl)-1-methyl-1{H}-pyrazole-5-carboxylic acid Production Method

Production Method 1

99-91-2

1015868-48-0

957513-70-1

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Benzene ; rt; 8 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt
1.3 Solvents: Ethanol ; 2 h, reflux; overnight, rt
1.4 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 3 h, reflux
1.5 Reagents: Hydrochloric acid Solvents: Water ; pH 3

Reference

: Preparation of triazolopyrazines as novel NK-3 receptor selective antagonists, pharmaceutical composition and methods for use in NK-3 receptors mediated disorders

, United States, , ,

Production Method 2

99-91-2

1015868-48-0

957513-70-1

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Benzene ; rt; 8 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water
1.3 Solvents: Ethanol ; 2 h, reflux; overnight, rt
1.4 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 3 h, reflux
1.5 Reagents: Hydrochloric acid Solvents: Water ; pH 3

Reference

: Preparation of [1,2,4]triazolo[4,3-a]pyrazine compounds as selective NK-3 receptor antagonists, pharmaceutical compositions containing same, and their methods of use

, World Intellectual Property Organization, , ,